Cas no 641571-00-8 (3-(pyridin-3-yl)-5-(trifluoromethyl)aniline)

3-(pyridin-3-yl)-5-(trifluoromethyl)aniline structure
641571-00-8 structure
Product Name:3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
CAS No:641571-00-8
MF:C12H9F3N2
MW:238.208472967148
CID:2124524
PubChem ID:46317179
Update Time:2025-09-20

3-(pyridin-3-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-(3-pyridinyl)-3-(trifluoromethyl)benzamine
    • 3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
    • SCHEMBL1927480
    • 3-(Pyridin-3-yl)-5-(trifluoromethyl)benzenamine
    • 5-(3-pyridinyl)-3-(trifluoromethyl)benzenamine
    • EN300-1142202
    • 641571-00-8
    • A1-41858
    • Inchi: 1S/C12H9F3N2/c13-12(14,15)10-4-9(5-11(16)6-10)8-2-1-3-17-7-8/h1-7H,16H2
    • InChI Key: XXWROHQYBNXJLO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C2C=NC=CC=2)C=1)N)(F)F

Computed Properties

  • Exact Mass: 238.07178278Da
  • Monoisotopic Mass: 238.07178278Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.9Ų

3-(pyridin-3-yl)-5-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-(Pyridin-3-yl)-5-(trifluoromethyl)benzenamine
641571-00-8 97%
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Enamine
EN300-1142202-0.25g
3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
641571-00-8 95%
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$683.0 2023-10-26
Enamine
EN300-1142202-0.5g
3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
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$713.0 2023-10-26
Enamine
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Enamine
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3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
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$1454.0 2023-10-26
Enamine
EN300-1142202-5.0g
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$2152.0 2023-05-23
Enamine
EN300-1142202-10.0g
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$3191.0 2023-05-23
Enamine
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